Cas no 2227854-32-0 ((2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol
• CAS No: 2227854-32-0
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6109470
• PubChem ID: 165973773
• Update Time: 2025-05-20

(2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol
• EN300-1822641
• 2227854-32-0

• Inchi： 1S/C10H11N3O/c11-7(6-14)10-5-12-8-3-1-2-4-9(8)13-10/h1-5,7,14H,6,11H2/t7-/m1/s1
• InChI Key： CBSBXJWFYSXPBM-SSDOTTSWSA-N
• SMILES： OC[C@H](C1C=NC2C=CC=CC=2N=1)N

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72Ų

Additional information on (2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol

Exploring the Potential of (2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol (CAS No. 2227854-32-0) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, (2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol (CAS No. 2227854-32-0) has emerged as a compound of significant interest. This chiral amino alcohol derivative, characterized by its quinoxaline core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a hydrogen-bond donor (the amino group) and a hydrogen-bond acceptor (the hydroxyl group) with an aromatic heterocyclic system, making it a versatile building block for medicinal chemistry.

The compound's stereochemical purity (indicated by the (2S) configuration) is crucial for its biological activity, as enantiopure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts. This aligns with current industry trends favoring chiral drugs, which account for over 50% of newly approved pharmaceuticals. The quinoxaline moiety in 2227854-32-0 is particularly noteworthy, as this scaffold is present in numerous bioactive molecules with diverse therapeutic effects, from antimicrobial to anticancer activities.

Recent literature searches reveal growing interest in quinoxaline derivatives as potential kinase inhibitors, with particular relevance to cancer research. While (2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol itself is not a drug candidate, its structural features make it valuable for structure-activity relationship (SAR) studies. The compound's water solubility (enhanced by its polar functional groups) and moderate lipophilicity (contributed by the aromatic system) represent an optimal balance for drug-like properties, addressing one of the most common challenges in modern drug design.

From a synthetic chemistry perspective, CAS 2227854-32-0 presents interesting opportunities for derivatization. The primary amine and secondary alcohol functionalities allow for various protection-deprotection strategies and conjugation reactions, making it a flexible intermediate in multi-step syntheses. This aligns with current pharmaceutical industry needs for versatile building blocks that can streamline the drug discovery process. The compound's stability under standard laboratory conditions (room temperature, inert atmosphere) further enhances its practicality for research applications.

Analytical characterization of (2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol typically involves HPLC for purity assessment, chiral chromatography to confirm enantiomeric excess, and mass spectrometry for structural confirmation. These quality control measures are essential given the increasing regulatory emphasis on impurity profiling in pharmaceutical development. The compound's UV absorption characteristics (due to the quinoxaline chromophore) facilitate detection and quantification in various analytical methods.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes to compounds like 2227854-32-0. Recent advances in biocatalysis and flow chemistry offer potential for more efficient production of such chiral building blocks with reduced environmental impact. This responds to growing industry and academic interest in sustainable pharmaceutical manufacturing processes.

While not currently classified as a commercial drug, the structural features of (2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol make it relevant to several drug discovery paradigms. Its molecular weight (204.23 g/mol) and polar surface area (≈70 Ų) fall within ranges typically associated with good oral bioavailability, making it particularly interesting for central nervous system (CNS) drug research where quinoxaline derivatives have shown promise.

The scientific community continues to investigate structure-based drug design applications for this compound class. Computational studies suggest potential for molecular docking at various biological targets, particularly those involving π-stacking interactions with the quinoxaline ring. Such in silico approaches, combined with experimental validation, represent current best practices in hit-to-lead optimization programs.

From a safety perspective, preliminary studies indicate that CAS 2227854-32-0 requires standard laboratory handling precautions appropriate for amino alcohol compounds. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material, consistent with general laboratory safety protocols for research chemicals.

As pharmaceutical research increasingly focuses on targeted therapies and precision medicine, specialized building blocks like (2S)-2-amino-2-(quinoxalin-2-yl)ethan-1-ol will likely grow in importance. Its unique combination of chirality, heteroaromatic character, and bifunctional reactivity positions it as a valuable tool for medicinal chemists exploring new chemical space in their quest to develop next-generation therapeutics.